molecular formula C17H25N3O2S B2840389 1-((1-(butylsulfonyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole CAS No. 1203222-65-4

1-((1-(butylsulfonyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole

Cat. No. B2840389
CAS RN: 1203222-65-4
M. Wt: 335.47
InChI Key: QKOLSQDGHPJVOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-((1-(butylsulfonyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole” is a complex organic molecule that contains a benzimidazole core, a piperidine ring, and a butylsulfonyl group . Benzimidazole derivatives are present in more than twenty classes of pharmaceuticals . Piperidines are among the most important synthetic fragments for designing drugs .


Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The benzimidazole core is a bicyclic heterocycle consisting of fused benzene and imidazole rings. The piperidine ring is a six-membered ring with one nitrogen atom. The butylsulfonyl group contains a sulfur atom bonded to an oxygen atom and a butyl group .


Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the functional groups present. The benzimidazole core, the piperidine ring, and the butylsulfonyl group can all participate in various chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties .

Scientific Research Applications

Future Directions

Benzimidazole and piperidine derivatives are areas of active research in medicinal chemistry, with potential applications in the development of new pharmaceuticals . Future research could explore the synthesis, properties, and potential uses of this specific compound.

properties

IUPAC Name

1-[(1-butylsulfonylpiperidin-4-yl)methyl]benzimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25N3O2S/c1-2-3-12-23(21,22)20-10-8-15(9-11-20)13-19-14-18-16-6-4-5-7-17(16)19/h4-7,14-15H,2-3,8-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QKOLSQDGHPJVOD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCS(=O)(=O)N1CCC(CC1)CN2C=NC3=CC=CC=C32
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H25N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-((1-(butylsulfonyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.